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Compound of Interest

Compound Name: 2-Hydroxypentadecanoic acid

CAS No.: 2507-54-2

Cat. No.: B1237189

. J

Executive Summary: The "Do's and Don'ts"

For immediate operational decision-making.
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Action

Directive

Scientific Rationale

Solvent Choice

DO use Ethanol, Methanol, or

Chloroform for cleaning.

The C15 hydrocarbon chain
renders this compound

insoluble in water. Aqueous
cleaning will result in sticky
precipitation and glassware

contamination.

Drain Disposal

DO NOT pour down the sink,

even if neutralized.

Long-chain fatty acids form
"soap scum” (insoluble salts)
with calcium in tap water,
leading to severe plumbing

blockages.

Waste Stream

DO segregate based on the

solvent used.

The acid itself is non-
halogenated, but lipid research
often uses Chloroform. If
Chloroform is present, the
entire mixture is Halogenated
Waste.

Storage

DO store desiccated at -20°C.

Hydroxyl groups at the alpha-
position can undergo slow
oxidation or
lactonization/polymerization at

room temperature, degrading

purity.

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, you must understand its behavior. 2-Hydroxypentadecanoic

acid is an alpha-hydroxy fatty acid (a-HFA). Its dual nature—a lipophilic tail (

) and a polar head group—dictates its handling.

Physicochemical Data

e Formula:
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CAS: 2507-54-2 (Isomer specific)

Physical State: Crystalline Solid (White to off-white powder)

pKa: ~4.5-5.0 (Weak acid)

Solubility: High in Chloroform (

), Methanol (
), Ethanol (

).[1] Negligible in water.

Hazard Classification (GHS)

While not a P-listed acute toxin, it is a bioactive lipid and should be treated with the
Precautionary Principle.

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation (if dust is inhaled).[2]

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)

Scenario: Expired reagent or excess solid powder.

o Containment: Do not dump loose powder into a bin. Transfer the solid into a sealable
container (glass vial or HDPE bottle).

e Labeling: Affix a hazardous waste label.
o Constituents: "2-Hydroxypentadecanoic acid, 100%"

o Hazard Checkbox: "Irritant"
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e Bin Selection: Place the sealed container into the Solid Organic Waste drum.

o Note: If your facility requires "Lab Trash" for non-acutely toxic solids, double-bag in clear
polyethylene before disposal. However, incineration (via chemical waste stream) is the
preferred route for research lipids to prevent environmental bioaccumulation.

B. Liquid Waste (Solutions)

Scenario: Reaction mixtures, HPLC eluent, or mother liquor.

CRITICAL DECISION POINT: The disposal path is determined by the solvent, not the acid.

Protocol 1: Non-Halogenated Solvents

(Solvents used: Methanol, Ethanol, DMSO, Acetone, Hexane)

» Verify pH: If the solution is highly acidic (pH < 2) due to other reagents, neutralize to pH 5-9
using Sodium Bicarbonate (

) to prevent container degradation.

o Transfer: Pour into the Non-Halogenated Organic Solvent carboy (typically Red or White
can).

o Labeling: List all solvents + "Trace 2-Hydroxypentadecanoic acid."

Protocol 2: Halogenated Solvents

(Solvents used: Chloroform, Dichloromethane/DCM)
o Segregation:NEVER mix with non-halogenated waste or oxidizers (like Nitric acid).
» Transfer: Pour into the Halogenated Organic Solvent carboy (typically Yellow can).

e Labeling: List Chloroform/DCM as the primary constituent.

C. Glassware & Spill Cleanup

The "Self-Validating" Cleaning Method:
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« Initial Rinse: Rinse glassware with a small volume of Acetone or Ethanol.

o Validation: The glass should appear clear. If streaks remain, the lipid is still present.
» Disposal of Rinse: Collect this rinse into the Non-Halogenated Waste container.
e Final Wash: Only after the organic rinse, wash with soap and water.

Operational Workflow: Decision Logic

The following diagram illustrates the decision matrix for disposing of 2-Hydroxypentadecanoic

acid derivatives.
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Waste Generation:
2-Hydroxypentadecanoic Acid

Physical State?

Pure Substance \Mixture/Rinsate

Solid (Powder/Crystals) Solution (Dissolved)

Bag & Tag

DISPOSAL BIN:
Solid Chemical Waste Solvent Type?
(Incineration)

Yes

Contains Halogens? Non-Halogenated?
(DCM, Chloroform) (MeOH, EtOH, DMSO)

Segregate Strictly Check pH > 2

DISPOSAL BIN: DISPOSAL BIN:
Halogenated Organic Waste Non-Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating lipid waste streams to ensure regulatory compliance
and prevent cross-contamination.

Regulatory & Safety Reference Table
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Parameter Specification Reference | Standard

Non-Listed, but regulated as
"Characteristic Waste" if

RCRA Status o 40 CFR Part 261 [1]
ignitable (D0O01) due to

solvent.

_ >110°C (Solid). Solvent
Flash Point ) - SDS Data [2]
determines flammability.

o Strong Oxidizers (Peroxides, ]
Incompatibility ) Chemical Safety [3]
Nitrates), Strong Bases.

) Nitrile Gloves (0.11mm),
PPE Requirements OSHA 1910.132 [4]
Safety Glasses, Lab Coat.

References

« U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous
Waste.[Link]

e Cayman Chemical. (2024). Safety Data Sheet: 2-hydroxy Fatty
Acids.]">https://www.caymanchem.com[1]

e American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research
Laboratories.[Link]

e Occupational Safety and Health Administration (OSHA). (2024). Personal Protective
Equipment Standards (29 CFR 1910.132).[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 15-hydroxy Pentadecanoic Acid | CAS 4617-33-8 | Cayman Chemical | Biomol.com
[biomol.com]

e 2. orgchemboulder.com [orgchemboulder.com]

» To cite this document: BenchChem. [2-Hydroxypentadecanoic Acid: Operational Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237189#2-hydroxypentadecanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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